Cas no 51355-88-5 (1-(Chloromethyl)-4-nitro-1H-pyrazole)
1-(Chloromethyl)-4-nitro-1H-pyrazole is a versatile heterocyclic compound featuring both a chloromethyl and a nitro functional group on a pyrazole backbone. This structure makes it a valuable intermediate in organic synthesis, particularly for the development of pharmaceuticals, agrochemicals, and specialty chemicals. The chloromethyl group offers reactivity for further functionalization, while the nitro group enhances electrophilic properties, facilitating nucleophilic substitution reactions. Its stability under standard handling conditions and compatibility with a range of solvents contribute to its utility in multi-step synthetic routes. The compound is particularly useful in constructing complex nitrogen-containing frameworks, making it a key building block in medicinal and materials chemistry research.
51355-88-5 structure
Product Name:1-(Chloromethyl)-4-nitro-1H-pyrazole
CAS No:51355-88-5
MF:C4H4ClN3O2
MW:161.546459197998
MDL:MFCD03423394
CID:1078122
PubChem ID:3988558
Update Time:2025-05-27
1-(Chloromethyl)-4-nitro-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
-
- 1-(Chloromethyl)-4-nitro-1H-pyrazole
- EN300-228877
- AKOS000305521
- MFCD03423394
- STK288937
- 1-(chloromethyl)-4-nitropyrazole
- ALBB-002312
- 51355-88-5
-
- MDL: MFCD03423394
- Inchi: 1S/C4H4ClN3O2/c5-3-7-2-4(1-6-7)8(9)10/h1-2H,3H2
- InChI Key: VOMLVVLUSBRAEF-UHFFFAOYSA-N
- SMILES: ClCN1C=C(C=N1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 160.9992041g/mol
- Monoisotopic Mass: 160.9992041g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 137
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 63.6Ų
1-(Chloromethyl)-4-nitro-1H-pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM114055-1g |
1-(chloromethyl)-4-nitro-1H-pyrazole |
51355-88-5 | 95% | 1g |
$240 | 2021-08-06 | |
| Chemenu | CM114055-5g |
1-(chloromethyl)-4-nitro-1H-pyrazole |
51355-88-5 | 95% | 5g |
$720 | 2021-08-06 | |
| Chemenu | CM114055-10g |
1-(chloromethyl)-4-nitro-1H-pyrazole |
51355-88-5 | 95% | 10g |
$1080 | 2021-08-06 | |
| Chemenu | CM114055-25g |
1-(chloromethyl)-4-nitro-1H-pyrazole |
51355-88-5 | 95% | 25g |
$2100 | 2021-08-06 | |
| TRC | C386345-10mg |
1-(chloromethyl)-4-nitro-1H-pyrazole |
51355-88-5 | 10mg |
$ 50.00 | 2022-06-01 | ||
| TRC | C386345-50mg |
1-(chloromethyl)-4-nitro-1H-pyrazole |
51355-88-5 | 50mg |
$ 95.00 | 2022-06-01 | ||
| TRC | C386345-100mg |
1-(chloromethyl)-4-nitro-1H-pyrazole |
51355-88-5 | 100mg |
$ 160.00 | 2022-06-01 | ||
| abcr | AB375422-250 mg |
1-(Chloromethyl)-4-nitro-1H-pyrazole |
51355-88-5 | 250MG |
€198.50 | 2022-03-02 | ||
| abcr | AB375422-500 mg |
1-(Chloromethyl)-4-nitro-1H-pyrazole |
51355-88-5 | 500MG |
€264.80 | 2022-03-02 | ||
| abcr | AB375422-1 g |
1-(Chloromethyl)-4-nitro-1H-pyrazole |
51355-88-5 | 1g |
€309.00 | 2022-03-02 |
1-(Chloromethyl)-4-nitro-1H-pyrazole Related Literature
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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